Cas no 127404-22-2 (3-(1H-Imidazol-1-yl)benzaldehyde)
3-(1H-Imidazol-1-yl)benzaldehyde is a versatile aromatic aldehyde featuring an imidazole substituent at the meta position of the benzaldehyde core. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and coordination complexes. The presence of both aldehyde and imidazole functional groups enables diverse reactivity, facilitating applications in cross-coupling reactions, Schiff base formation, and metal-organic framework (MOF) construction. Its structural properties make it useful for designing bioactive molecules, catalysts, and ligands. The compound exhibits moderate stability under standard conditions, allowing for straightforward handling in synthetic workflows. Its well-defined reactivity profile ensures reproducibility in multi-step syntheses.
127404-22-2 structure
Product Name:3-(1H-Imidazol-1-yl)benzaldehyde
CAS No:127404-22-2
MF:C10H8N2O
MW:172.18332195282
MDL:MFCD09836178
CID:135030
PubChem ID:15650408
Update Time:2025-06-07
3-(1H-Imidazol-1-yl)benzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-(1H-Imidazol-1-yl)benzaldehyde
- 3-(1-Imidazolyl)benzaldehyde
- Benzaldehyde,3-(1H-imidazol-1-yl)-
- 3-imidazol-1-ylbenzaldehyde
- 3-(1H-Imidazol-1-yl)
- N-(3-Formylphenyl)carbazole
- 3-(1-lmidazolyl)benzaldehyde
- 3-(1H-Indol-1-yl)benzaldehyde
- 3-(6-Nitro-1H-indol-1-yl)benzaldehyde
- 3-(5-Nitro-1H-indol-1-yl)benzaldehyde
- 3-(6-Cyano-1H-indol-1-yl)benzaldehyde
- 3-(5-Cyano-1H-indol-1-yl)benzaldehyde
- 3-(6-Fluoro-1H-indol-1-yl)benzaldehyde
- Benzaldehyde, 3-(1H-imidazol-1-yl)-
- PubChem22683
- 3-imidazolylbenzaldehyde
- 3-(imidazol-1-yl)benzaldehyde
- Jsp001729
- CGTQCZGDVDTRDI-UHFFFAOYSA-N
- SBB088643
- 3442AD
- TRA0014461
- AB53362
- SY003062
- A24836
- MFCD09836178
- CFA40422
- FT-0690159
- CS-0101605
- 9P-759
- AKOS002391976
- PD195055
- 1-(3-Formylphenyl)-1H-imidazole
- 127404-22-2
- DTXSID50576321
- EN300-1293362
- 3-(1H-imidazol-1-yl)benzaldehyde;3-(1-Imidazolyl)benzaldehyde
- SCHEMBL2570787
- DB-018505
- DTXCID70527092
-
- MDL： MFCD09836178
- Inchi： 1S/C10H8N2O/c13-7-9-2-1-3-10(6-9)12-5-4-11-8-12/h1-8H
- InChI Key： CGTQCZGDVDTRDI-UHFFFAOYSA-N
- SMILES： O=CC1=CC=CC(=C1)N1C=NC=C1
Computed Properties
- Exact Mass: 172.06400
- Monoisotopic Mass: 172.063662883g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 34.9
- XLogP3: 1.1
Experimental Properties
- Density: 1.15±0.1 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 356.9℃ at 760mmHg
- Flash Point: 169.7℃
- Solubility: Slightly soluble (1.2 g/l) (25 º C),
- PSA: 34.89000
- LogP: 1.68480
3-(1H-Imidazol-1-yl)benzaldehyde Customs Data
- HS CODE：2933290090
- Customs Data：
China Customs Code:
2933290090Overview:
2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-(1H-Imidazol-1-yl)benzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D852070-5g |
3-(1-Imidazolyl)benzaldehyde |
127404-22-2 | ≥97% | 5g |
1,458.90 | 2021-05-17 | |
| TRC | I495568-10mg |
3-(1-Imidazolyl)Benzaldehyde |
127404-22-2 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | I495568-50mg |
3-(1-Imidazolyl)Benzaldehyde |
127404-22-2 | 50mg |
$ 65.00 | 2022-06-04 | ||
| TRC | I495568-100mg |
3-(1-Imidazolyl)Benzaldehyde |
127404-22-2 | 100mg |
$ 95.00 | 2022-06-04 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H180970-1g |
3-(1H-Imidazol-1-yl)benzaldehyde |
127404-22-2 | 97% | 1g |
¥121.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H180970-25g |
3-(1H-Imidazol-1-yl)benzaldehyde |
127404-22-2 | 97% | 25g |
¥1936.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H180970-5g |
3-(1H-Imidazol-1-yl)benzaldehyde |
127404-22-2 | 97% | 5g |
¥484.90 | 2023-09-02 | |
| Alichem | A069004143-5g |
3-(1H-Imidazol-1-yl)benzaldehyde |
127404-22-2 | 97% | 5g |
$292.12 | 2022-04-03 | |
| Alichem | A069004143-25g |
3-(1H-Imidazol-1-yl)benzaldehyde |
127404-22-2 | 97% | 25g |
$804.00 | 2022-04-03 | |
| Chemenu | CM187062-5g |
3-(1H-Imidazol-1-yl)benzaldehyde |
127404-22-2 | 95%+ | 5g |
$53 | 2024-08-02 |
3-(1H-Imidazol-1-yl)benzaldehyde Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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